2-[3-(Phenoxymethyl)phenyl]-1,3-benzothiazole
Overview
Description
2-[3-(Phenoxymethyl)phenyl]-1,3-benzothiazole is a useful research compound. Its molecular formula is C20H15NOS and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Probes Sensing pH and Metal Cations
Research on benzothiazole derivatives like 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its benzothiazole analogue demonstrated their application as fluorescent probes. These probes are sensitive to pH changes, especially around pH 7-8, and can sense magnesium and zinc cations due to large fluorescence enhancement under basic conditions. The high sensitivity and selectivity in metal cation detection are attributed to the high acidity of the fluorophenol moiety in these compounds (Tanaka et al., 2001).
pH Sensing in Physiological Conditions
A benzothiazole-based aggregation-induced emission luminogen was synthesized for highly sensitive physiological pH sensing. This compound, capable of multifluorescence emissions, was used as a ratiometric fluorescent chemosensor to detect pH fluctuations in biosamples and neutral water samples. Its sensitivity and selectivity make it suitable for monitoring pH changes in physiological environments (Li et al., 2018).
Antitumor Activity
Benzothiazole derivatives have shown significant antitumor activity. For instance, 2-(4-Aminophenyl)benzothiazole molecules, especially those substituted in the phenyl ring, inhibited specific human ovarian carcinoma cell lines. These molecules demonstrated potent and selective inhibition, indicating their potential as antitumor agents (Bradshaw et al., 1998).
Chemical Sensing and Photophysical Properties
Benzothiazole derivatives are also utilized in chemical sensing and studying photophysical properties. For example, a study on 2-(2'-hydroxyphenyl)benzothiazole-based compounds revealed their aggregation-induced emission enhancement due to restricted intramolecular motion, highlighting their utility in photophysical dynamics studies (Qian et al., 2007).
Corrosion Resistance in Industrial Applications
In industrial applications, benzothiazole derivatives have been investigated for enhancing corrosion resistance. Research on compounds like 2-phenyl-benzothiazole showed their potential in significantly improving the corrosion resistance of mild steel in acidic solutions. These findings are crucial for applications in material sciences and engineering (Salarvand et al., 2017).
Properties
IUPAC Name |
2-[3-(phenoxymethyl)phenyl]-1,3-benzothiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NOS/c1-2-9-17(10-3-1)22-14-15-7-6-8-16(13-15)20-21-18-11-4-5-12-19(18)23-20/h1-13H,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJCHCYBZKSKJMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=CC(=CC=C2)C3=NC4=CC=CC=C4S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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